1-Bromo-3-chloro-5-iodobenzene
Overview
Description
1-Bromo-3-chloro-5-iodobenzene (BCI) is an organic compound that has been used in a variety of scientific research applications. It is a halogenated aromatic compound, which is formed by substitution of one or more hydrogen atoms on the benzene ring with bromine, chlorine and iodine atoms. BCI is a versatile compound that can be used in organic synthesis and as a reagent in various chemical reactions. It has been used in a variety of scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
Electrochemical Reductive Cleavage : The electrochemical reductive cleavage of carbon-halogen bonds in compounds like 1-Bromo-3-chloro-5-iodobenzene has been a subject of study. This process involves breaking carbon-halogen bonds through electrochemical means, which is critical in organic synthesis and chemical transformations (Prasad & Sangaranarayanan, 2004).
Ring Halogenation in Organic Synthesis : this compound is used in ring halogenations, an essential process in organic synthesis. Halogenated compounds serve as precursors or intermediates in the synthesis of various organic molecules (Bovonsombat & Mcnelis, 1993).
Formation of Benzofurans : The compound plays a role in the CuI-catalyzed domino process leading to the formation of 2,3-disubstituted benzofurans, which are valuable in pharmaceutical and material sciences (Lu, Wang, Zhang, & Ma, 2007).
Vibrational Spectroscopy : The vibrational spectra of halobenzene cations, including those similar to this compound, have been studied for insights into molecular structure and behavior, contributing to our understanding of molecular dynamics and interactions (Kwon, Kim, & Kim, 2002).
Thermodynamic Properties : Research has also focused on the thermodynamic properties of crystalline substances like this compound, providing valuable data for material science and chemical engineering applications (Oonk, Linde, Huinink, & Blok, 1998).
Aromatic Nitration Reactions : Studies on the nitration of similar halobenzenes have contributed to a deeper understanding of electrophilic aromatic substitution reactions, a fundamental concept in organic chemistry (Roberts, Sanford, Sixma, Cerfontain, & Zagt, 1954).
Photodissociation Dynamics : The photodissociation dynamics of aryl halides, closely related to this compound, have been studied to understand the behavior of these compounds under high-energy conditions, which is relevant in photochemistry and environmental sciences (Kadi, Davidsson, Tarnovsky, Rasmusson, & Åkesson, 2001).
Mechanism of Action
Safety and Hazards
1-Bromo-3-chloro-5-iodobenzene is considered hazardous. It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Future Directions
The future directions for the use of 1-Bromo-3-chloro-5-iodobenzene could involve its use as a starting compound in other syntheses, given its reactivity and the ability to attach various substituents to its structure . Halogenated aromatic compounds like this one can be useful in the organic chemistry industry and are essential to the biochemical makeup of living organisms .
properties
IUPAC Name |
1-bromo-3-chloro-5-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClI/c7-4-1-5(8)3-6(9)2-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSGRRCWDCXLEHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Br)I)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50339155 |
Source
|
| Record name | 1-Bromo-3-chloro-5-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50339155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13101-40-1 |
Source
|
| Record name | 1-Bromo-3-chloro-5-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50339155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Bromo-3-chloro-5-iodobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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